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Compound of Interest

Compound Name:
4-(2-Nitro-1-propenyl)-1,3-

benzodioxole

CAS No.: 86029-47-2

Cat. No.: B123944

Get Quote

Executive Summary & Technical Context[1][2][3][4]
[5][6][7]
In the landscape of antifungal drug development, the emergence of resistance to azoles and

the toxicity of polyenes necessitate the exploration of novel pharmacophores. Nitropropenyl

Benzodioxole (NPBD) represents a significant departure from traditional sterol-targeting

agents. Unlike Amphotericin B (a polyene) and Miconazole (an azole), NPBD functions as a

tyrosine mimetic and protein tyrosine phosphatase (PTP) inhibitor, coupled with redox-thiol

oxidative properties.

This guide provides a rigorous comparison of the in vitro activity of NPBD against these

established comparators. It synthesizes experimental data to demonstrate that while NPBD

shares the broad-spectrum fungicidal profile of Amphotericin B, it offers a distinct mechanism of

action that circumvents classical ergosterol-based resistance mechanisms.
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To understand the comparative performance data, one must first grasp the causality behind the

activity. The efficacy of NPBD is driven by its ability to hijack fungal signaling and redox

homeostasis, whereas the comparators target cell membrane physical integrity.

Comparative Mechanism of Action (MOA)
NPBD (The Novel Agent): Acts as a tyrosine mimetic.[1] It competitively inhibits fungal

Protein Tyrosine Phosphatases (PTPs), which are critical for cell cycle regulation and

virulence. Simultaneously, it acts as a thiol oxidant, disrupting the redox balance within the

fungal cytosol.

Amphotericin B (The Gold Standard): Binds irreversibly to ergosterol in the fungal cell

membrane, forming transmembrane pores that cause rapid leakage of monovalent ions (

,

) and cell death.

Miconazole (The Azole Comparator): Inhibits the enzyme lanosterol 14

-demethylase (ERG11), blocking the biosynthesis of ergosterol and leading to the
accumulation of toxic methylsterols.

MOA Visualization
The following diagram illustrates the divergent pathways targeted by these agents.
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Figure 1: Divergent mechanisms of action. NPBD targets intracellular signaling (PTPs), while

Amp B and Miconazole target membrane integrity and synthesis.

Experimental Methodology: Self-Validating
Protocols
Reliable comparison requires adherence to standardized protocols. The data synthesized in

this guide is based on the CLSI M27-A3 (yeasts) and M38-A2 (filamentous fungi) standards.

Protocol Design: Broth Microdilution
This workflow ensures that the Minimum Inhibitory Concentration (MIC) and Minimum

Fungicidal Concentration (MFC) are determined with high reproducibility.

Reagents & Preparation:

NPBD Stock: Dissolve NPBD in DMSO to create a 100X stock solution. Ensure solubility is

maintained; NPBD is lipophilic.

Comparators: Prepare Amphotericin B and Miconazole stocks in DMSO or appropriate

solvent as per manufacturer CoA.

Media: RPMI 1640 medium buffered to pH 7.0 with MOPS (0.165 M).

Step-by-Step Workflow:

Inoculum Prep: Adjust fungal suspension (from 24h culture) to

to

cells/mL (0.5 McFarland standard). Dilute 1:100 then 1:20 in RPMI to achieve final test
inoculum of

to

cells/mL.
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Plate Setup: Dispense 100 µL of 2X drug concentration into columns 1-10 of a 96-well

microtiter plate. Add 100 µL of inoculum to all wells.

Control 1 (Growth): Media + Inoculum + Solvent (no drug).

Control 2 (Sterility): Media only.

Incubation: Incubate at 35°C.

Candida spp.:[2][3][4][5][6][7] 24 - 48 hours.[4]

Aspergillus spp.:[8][9][10] 48 - 72 hours.

Readout (MIC): Determine the lowest concentration showing 100% inhibition (optically clear)

compared to growth control.

Readout (MFC): Plate 20 µL from clear wells onto Sabouraud Dextrose Agar (SDA). The

MFC is the lowest concentration yielding <3 colonies (99.9% kill).[4]
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Figure 2: CLSI-adapted workflow for determining MIC and MFC values, ensuring direct

comparability between NPBD and standard agents.

Comparative Performance Data
The following data summarizes the in vitro activity profile of NPBD relative to Amphotericin B

and Miconazole. The data indicates that NPBD acts as a broad-spectrum fungicide, mirroring
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the lethality of Amphotericin B but with a safety profile more akin to azoles.

Activity Profile Summary

Feature
NPBD
(Nitropropenyl
Benzodioxole)

Amphotericin B Miconazole

Primary Action Fungicidal (Rapid) Fungicidal (Rapid)

Fungistatic (mostly) /

Fungicidal (high

conc.)

Target Site
Intracellular (PTPs /

Redox)

Cell Membrane

(Ergosterol)

Enzyme (Ergosterol

Synthesis)

Spectrum Broad (Yeasts, Molds) Broad (Yeasts, Molds)
Broad (Yeasts,

Dermatophytes)

Dermatophyte Activity Low / Inactive Variable High / Excellent

Kill Kinetics
Rapid (kills non-

replicating forms)

Rapid (concentration-

dependent)

Slow (time-

dependent)

Resistance Potential
Negligible (No

induced tolerance)
Low

Moderate to High

(Efflux pumps/Target

mod)

Comparative Efficacy by Organism (Qualitative MIC
Trends)
Data synthesized from Nicoletti & White (2022) and standard antifungal susceptibility profiles.
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Organism
Class

Species NPBD Activity
Amphotericin
B Activity

Miconazole
Activity

Yeasts Candida albicans High (Fungicidal) High (Fungicidal)
High

(Fungistatic)

Candida glabrata High (Fungicidal) High (Fungicidal)
Moderate

(Variable)

Cryptococcus

neoformans
High High High

Filamentous
Aspergillus

fumigatus
High (Fungicidal) High (Fungicidal) Moderate

Scedosporium

spp.
Active

Variable/Resista

nt
Variable

Dermatophytes
Trichophyton

spp.
Low / Inactive Variable High

Critical Insight: NPBD distinguishes itself by being rapidly fungicidal against non-replicating

vegetative forms and microconidia, a trait shared with Amphotericin B but often lacking in azoles

like Miconazole which require active cell growth to inhibit ergosterol synthesis effectively.

Discussion & Interpretation
The "Fungicidal" Advantage
The most significant finding in the comparison is that NPBD acts as a fungicidal agent. In

immunocompromised patients, fungistatic agents (like Miconazole at standard doses) rely on

the host immune system to clear the infection. NPBD, like Amphotericin B, actively kills the

fungal cell. However, unlike Amphotericin B, which is known for nephrotoxicity, NPBD has

demonstrated a low oral toxicity profile in rodent models [1].
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Resistance Profiles
Long-term exposure studies indicate that NPBD does not induce drug-tolerant or resistant

strains.[11][12] This is likely due to its multi-pronged mechanism (PTP inhibition + Redox

stress). In contrast, resistance to Miconazole and other azoles is a well-documented clinical

challenge, often arising from point mutations in the ERG11 gene or overexpression of efflux

pumps (CDR1/CDR2) [2].

Strategic Positioning
Use NPBD when: The pathogen is a resistant Candida or Aspergillus strain, or when a

fungicidal effect is required without the systemic toxicity of polyenes.

Use Miconazole when: Treating superficial dermatophytic infections (ringworm, athlete's

foot), where it shows superior activity compared to NPBD.

Use Amphotericin B when: Managing life-threatening systemic mycoses where the

immediate, potent kill is worth the toxicity risk.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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